Cas no 106051-74-5 (6-Heptenoic acid, 6-chloro-3-oxo-, ethyl ester)

• Product Name: 6-Heptenoic acid, 6-chloro-3-oxo-, ethyl ester
• CAS No: 106051-74-5
• MF: C₉H₁₃ClO₃
• MW: 204.650722265244
• CID: 1169831
• Update Time: 2024-07-26

6-Heptenoic acid, 6-chloro-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Heptenoic acid, 6-chloro-3-oxo-, ethyl ester

• Inchi： 1S/C9H13ClO3/c1-3-13-9(12)6-8(11)5-4-7(2)10/h2-6H2,1H3
• InChI Key： NTRYNGNLJRBIEH-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CC(=O)CCC(Cl)=C

Computed Properties

• Exact Mass: 204.05539

Experimental Properties

• Density: 1.112±0.06 g/cm3(Predicted)
• Boiling Point: 85-95 °C(Press: 0.2 Torr)
• PSA: 43.37
• pka: 10.14±0.46(Predicted)